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Compound of Interest

Compound Name: 3-Allylrhodanine

Cat. No.: B075707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazard

information for 3-Allylrhodanine (CAS: 1457-47-2). The information is compiled from publicly

available Safety Data Sheets (SDS) and chemical supplier information to ensure laboratory

personnel can manage this chemical safely and effectively.

Chemical Identification
3-Allylrhodanine, also known as 3-Allyl-2-thioxo-4-thiazolidinone, is a heterocyclic organic

compound.[1][2][3] It serves as a building block in organic synthesis and is of interest to

researchers in medicinal chemistry and drug development.[4]

Identifier Value

Chemical Name 3-Allyl-2-thioxo-4-thiazolidinone[1][2][3]

Synonyms
3-Allylrhodanine, 3-prop-2-enyl-2-sulfanylidene-

1,3-thiazolidin-4-one[1][5]

CAS Number 1457-47-2[1]

Molecular Formula C₆H₇NOS₂[1][6]

Molecular Weight 173.26 g/mol [1]

Chemical Structure C=CCN1C(=O)CSC1=S (SMILES)[1]
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Hazard Identification and GHS Classification
3-Allylrhodanine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[1][5]

Signal Word: Warning[1][2][5]

GHS Pictogram:

alt text

GHS Classification Hazard Code Hazard Statement

Skin Irritation, Category 2 H315 Causes skin irritation[1][2][5]

Serious Eye Irritation,

Category 2A
H319

Causes serious eye irritation[1]

[2][5]

Specific target organ toxicity —

Single exposure, Category 3

(Respiratory system)

H335
May cause respiratory

irritation[1][5]

Toxicological Summary
While specific quantitative acute toxicity data, such as LD50 (Lethal Dose, 50%) or LC50

(Lethal Concentration, 50%), for 3-Allylrhodanine are not readily available in the cited public

sources, the GHS classifications indicate that the substance is of moderate acute hazard. The

classifications are based on data from toxicological studies, likely on animal models, which

have demonstrated its potential to cause reversible inflammatory effects on skin and eyes, as

well as irritation to the respiratory tract upon single exposure.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3-Allylrhodanine.
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Property Value Reference(s)

Physical State
Solid. Light yellow to brown

powder or crystal.
[1][2]

Melting Point 46-48 °C [1][7]

Boiling Point 139 °C at 6 mmHg (8 hPa) [1][7]

Density 1.135 g/mL at 25 °C [1]

Flash Point Not applicable [1]

Incompatible Materials Strong oxidizing agents [7]

Hazardous Decomposition

Under fire conditions, may

produce toxic fumes of carbon

monoxide, carbon dioxide,

nitrogen oxides (NOx), and

sulfur oxides (SOx).

[7]

Standard Experimental Protocols for Hazard
Assessment
The GHS classifications for 3-Allylrhodanine are determined through standardized

toxicological testing protocols. While the specific studies for this compound are not publicly

detailed, the methodologies are governed by international guidelines, primarily from the

Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (OECD Test Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Test System: Typically conducted using albino rabbits.

Procedure: A small amount of the test substance (0.5 g) is applied to a shaved patch of skin

on the animal. The patch is covered with a gauze dressing for a specified period, usually 4

hours.
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Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Classification: The severity of the skin reactions is scored. A mean score of ≥ 2.3 and < 4.0

for erythema/edema across the test animals typically results in a "Category 2" classification.

Eye Irritation Testing (OECD Test Guideline 405)
This protocol assesses the potential for a substance to cause damage to the eye.

Test System: Conducted using albino rabbits.

Procedure: A small amount of the substance (0.1 mL or 0.1 g) is instilled into the conjunctival

sac of one eye of the animal. The other eye remains untreated as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Classification: Effects are scored based on their severity and reversibility. A substance is

classified as "Category 2A" if it produces a positive response in at least two of three tested

animals that is fully reversible within 21 days of observation.

Specific Target Organ Toxicity – Single Exposure (OECD
Test Guideline 403 / Inhalation)
This assesses toxicity to specific organs following a single exposure, with a focus on

respiratory irritation for this compound.

Test System: Typically uses rats.

Procedure: Animals are exposed to the substance, usually as a dust or aerosol, in an

inhalation chamber for a set duration (e.g., 4 hours). Multiple concentration groups are

tested.

Observation: Animals are observed for clinical signs of toxicity and respiratory distress during

and after exposure. This includes changes in breathing patterns, nasal discharge, and other

signs of irritation.
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Classification: Evidence of transient respiratory tract irritation (e.g., rhinitis, coughing) that

resolves after exposure ceases can lead to a "Category 3" classification for respiratory

irritation.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are critical to minimize exposure risk.

Safe Handling
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[5]

Personal Contact: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes.[5]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][5] Do not eat,

drink, or smoke in laboratory areas.

Dust Formation: Avoid generating dust.

Storage
Conditions: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.[7]

Class: Storage class 11 - Combustible Solids.[1]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-Allylrhodanine:
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

eyeshields.

Protects against dust particles

and splashes, preventing

serious eye irritation.[1][5]

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile rubber).

Prevents skin contact and

subsequent irritation.[1]

Skin/Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

NIOSH-approved N95 dust

mask or higher for nuisance

exposures. Use a respirator

with appropriate cartridges for

higher-level protection if dust

cannot be controlled.[1][7]

Protects against inhalation of

dust, which may cause

respiratory irritation.[5]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs or if you feel unwell, seek medical advice.[5]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of soap and water. If skin irritation persists, get medical advice/attention.[3][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide (CO₂).

Water spray can be used for large fires only.

Specific Hazards: The substance is combustible. Decomposition on heating may produce

toxic and irritating fumes including carbon monoxide, nitrogen oxides, and sulfur oxides.[7]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).

Accidental Release Measures (Spills)
Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (see Section 5.3). Avoid breathing dust and prevent contact with skin

and eyes.

Environmental Precautions: Prevent the substance from entering drains or waterways.

Containment and Cleanup: Use dry cleanup procedures. Sweep up the spilled solid material,

avoiding dust generation. Place the material into a clean, dry, sealable, and labeled container

for disposal. After cleanup, decontaminate the area and launder all protective clothing before

reuse.

Disposal Considerations
Dispose of 3-Allylrhodanine and its container in accordance with all applicable local, state,

and federal regulations. Waste should be classified as hazardous. Do not dispose of it down

the drain or with regular trash. Handle uncleaned containers as you would the product itself.

Visual Guides: Workflows and Logical Relationships
The following diagrams illustrate key safety workflows for handling 3-Allylrhodanine.
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Planning & Preparation

Execution

Response

1. Hazard Identification
(Review SDS: H315, H319, H335)

2. Risk Assessment
(Evaluate exposure potential)

3. Implement Controls
(Fume Hood, PPE)

4. Safe Handling
(Follow SOPs)

5. Emergency Occurs
(Spill, Exposure)

If incident occurs

6. Emergency Response
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Chemical Safety & Handling Workflow.
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Spill of 3-Allylrhodanine Detected

1. Evacuate & Secure Area
Alert personnel

2. Don Appropriate PPE
(Gloves, Goggles, N95 Respirator)

3. Contain Spill
(Prevent entry to drains)

4. Clean Up Spill
- Sweep solid material carefully

- Avoid creating dust

5. Collect Waste
Place in a labeled, sealed container

6. Decontaminate Area & PPE

7. Dispose of Waste
Follow hazardous waste protocols

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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